Cas no 1536068-10-6 (4-Chloro-3-methyl-n-propylaniline)

• Product Name: 4-Chloro-3-methyl-n-propylaniline
• CAS No: 1536068-10-6
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5702622
• PubChem ID: 82669037
• Update Time: 2025-11-01

4-Chloro-3-methyl-n-propylaniline Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-METHYL-N-PROPYLANILINE
• 1536068-10-6
• EN300-1704141
• Benzenamine, 4-chloro-3-methyl-N-propyl-
• 4-Chloro-3-methyl-n-propylaniline

• Inchi： 1S/C10H14ClN/c1-3-6-12-9-4-5-10(11)8(2)7-9/h4-5,7,12H,3,6H2,1-2H3
• InChI Key： SCWLJOBSLWCBFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)NCCC

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3(Predicted)
• Boiling Point: 290.3±20.0 °C(Predicted)
• pka: 4.57±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-Chloro-3-methyl-n-propylaniline

Professional Introduction to 4-Chloro-3-methyl-n-propylaniline (CAS No. 1536068-10-6)

4-Chloro-3-methyl-n-propylaniline, with the chemical formula C₉H₁₂ClN, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. Its unique structural properties make it a valuable intermediate in the development of various bioactive molecules. This introduction delves into the compound's characteristics, applications, and recent advancements in research that highlight its importance.

The molecular structure of 4-Chloro-3-methyl-n-propylaniline features a chlorinated aniline core, which is a common motif in many pharmacologically active agents. The presence of a methyl group at the 3-position and a propyl chain at the amine group contributes to its versatility in chemical reactions. These structural features allow for diverse functionalization, making it a crucial building block in medicinal chemistry.

In recent years, there has been growing interest in exploring the potential of 4-Chloro-3-methyl-n-propylaniline as a precursor in the synthesis of novel therapeutic agents. One particularly promising area is its application in the development of kinase inhibitors, which are essential in treating various cancers and inflammatory diseases. The chloro substituent on the aromatic ring facilitates nucleophilic aromatic substitution reactions, enabling the introduction of additional functional groups that can enhance binding affinity to target proteins.

Recent studies have demonstrated the utility of 4-Chloro-3-methyl-n-propylaniline in generating derivatives with improved pharmacokinetic properties. For instance, modifications at the propyl chain have shown potential in reducing metabolic clearance rates, thereby increasing bioavailability. This has sparked further investigation into optimizing its structure for better drug-like characteristics.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It serves as a key intermediate in constructing more complex molecules, including those with potential antimicrobial and anti-inflammatory properties. Researchers have leveraged its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups into the molecular framework.

Advances in computational chemistry have further enhanced the understanding of 4-Chloro-3-methyl-n-propylaniline's behavior in various reaction conditions. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective drug candidates. These computational approaches are increasingly being integrated with experimental techniques to accelerate the discovery process.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 4-Chloro-3-methyl-n-propylaniline. Several clinical trials are underway evaluating compounds derived from this scaffold for their efficacy in treating neurological disorders and autoimmune diseases. The compound's ability to modulate neurotransmitter pathways makes it an attractive candidate for developing novel therapeutics.

In addition to its pharmaceutical applications, 4-Chloro-3-methyl-n-propylaniline has found utility in agrochemical research. Its structural motifs are shared by several herbicides and fungicides, suggesting its potential as a precursor for developing new crop protection agents. This dual application underscores its broad utility across multiple industries.

The synthesis of 4-Chloro-3-methyl-n-propylaniline itself is an area of active research, with scientists continually seeking more efficient and sustainable methods. Green chemistry principles are being applied to develop processes that minimize waste and reduce environmental impact. For example, catalytic methods using transition metals have been explored to improve yield and selectivity during its production.

The future prospects for 4-Chloro-3-methyl-n-propylaniline appear promising, with ongoing research uncovering new applications and synthetic strategies. As our understanding of its chemical properties deepens, so too does its potential as a cornerstone molecule in drug discovery and material science. Collaborative efforts between academia and industry will be crucial in realizing this potential fully.